Cas no 793659-01-5 (1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine)

1-{[1,2,4]Triazolo[4,3-b]pyridazin-3-yl}methanamine is a heterocyclic compound featuring a fused triazolopyridazine core with an aminomethyl functional group. This structure imparts significant potential in medicinal chemistry and pharmaceutical research, particularly as a versatile intermediate for the synthesis of biologically active molecules. The triazolopyridazine scaffold is known for its role in modulating central nervous system (CNS) targets, making this compound valuable for developing ligands with potential anxiolytic, anticonvulsant, or neuroprotective properties. Its reactive primary amine group allows for further derivatization, enhancing its utility in drug discovery. The compound’s well-defined synthetic route and stability under standard conditions contribute to its reliability in research applications.

1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine structure

793659-01-5 structure

Product Name:1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine

CAS No:793659-01-5

MF:

MW:

CID:4656375

PubChem ID:75355624

Update Time:2025-05-21

1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

- 1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine
- SMILES： NCC1=NN=C2C=CC=NN12

1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T796453-10mg	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5		10mg	$ 70.00	2022-06-02
TRC	T796453-50mg	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5		50mg	$ 230.00	2022-06-02
TRC	T796453-100mg	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5		100mg	$ 365.00	2022-06-02
Chemenu	CM338383-100mg	[1,2,4]Triazolo[4,3-b]pyridazin-3-ylmethanamine	793659-01-5	95%+	100mg	$359	2024-07-23
Chemenu	CM338383-250mg	[1,2,4]Triazolo[4,3-b]pyridazin-3-ylmethanamine	793659-01-5	95%+	250mg	$488	2024-07-23
Enamine	EN300-176135-0.05g	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5	95%	0.05g	$218.0	2023-09-20
Enamine	EN300-176135-0.1g	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5	95%	0.1g	$326.0	2023-09-20
Enamine	EN300-176135-0.25g	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5	95%	0.25g	$466.0	2023-09-20
Enamine	EN300-176135-0.5g	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5	95%	0.5g	$735.0	2023-09-20
Enamine	EN300-176135-1.0g	{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine	793659-01-5	95%	1g	$943.0	2023-06-08

1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361

Additional information on 1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine

1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine: A Comprehensive Overview

1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine, also known by its CAS number 793659-01-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, characterized by its unique structure that combines a triazolopyridazine ring system with a methanamine group. The molecule's structure has been extensively studied for its potential applications in drug discovery and materials science.

The synthesis of 1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine involves a series of carefully designed reactions that exploit the reactivity of nitrogen-containing heterocycles. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are particularly important for large-scale manufacturing in the pharmaceutical industry.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with bioactive properties. Studies have shown that the triazolopyridazine moiety can act as a scaffold for the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have explored the ability of this compound to modulate key enzymes involved in cellular signaling pathways.

In addition to its role in drug discovery, 1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine has also been investigated for its electronic properties. The heterocyclic ring system exhibits unique electronic characteristics that make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into materials for flexible displays and solar cells.

The stability and reactivity of 793659-01-5 under various conditions have been thoroughly examined. These studies have revealed that the compound is relatively stable under ambient conditions but can undergo specific transformations under controlled reaction conditions. Such insights are crucial for understanding its behavior in different chemical environments and optimizing its use in practical applications.

The biological activity of 1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine has been a focal point of recent investigations. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Furthermore, its ability to interact with specific cellular receptors has opened new avenues for research into personalized medicine.

In conclusion, 1-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine, or CAS number 793659-01-5, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in future advancements in chemistry and pharmacology.